Paclitaxel

• IUPAC Name: [(1S,2S,3R,4S,7R,9S,10S,12R,15S)-4,12-diacetyloxy-15-[(2R,3S)-3-benzamido-2-hydroxy-3-phenylpropanoyl]oxy-1,9-dihydroxy-10,14,17,17-tetramethyl-11-oxo-6-oxatetracyclo[11.3.1.03,10.04,7]heptadec-13-en-2-yl] benzoate
• InChI: InChI=1S/C47H51NO14/c1-25-31(60-43(56)36(52)35(28-16-10-7-11-17-28)48-41(54)29-18-12-8-13-19-29)23-47(57)40(61-42(55)30-20-14-9-15-21-30)38-45(6,32(51)22-33-46(38,24-58-33)62-27(3)50)39(53)37(59-26(2)49)34(25)44(47,4)5/h7-21,31-33,35-38,40,51-52,57H,22-24H2,1-6H3,(H,48,54)/t31-,32-,33+,35-,36+,37+,38-,40-,45+,46-,47+/m0/s1
• InChI Key: RCINICONZNJXQF-MZXODVADSA-N
• Canonical SMILES: CC1=C2C(C(=O)C3(C(CC4C(C3C(C(C2(C)C)(CC1OC(=O)C(C(C5=CC=CC=C5)NC(=O)C6=CC=CC=C6)O)O)OC(=O)C7=CC=CC=C7)(CO4)OC(=O)C)O)C)OC(=O)C
• Isomeric SMILES: CC1=C2[C@H](C(=O)[C@@]3([C@H](C[C@@H]4[C@]([C@H]3[C@@H]([C@@](C2(C)C)(C[C@@H]1OC(=O)[C@@H]([C@H](C5=CC=CC=C5)NC(=O)C6=CC=CC=C6)O)O)OC(=O)C7=CC=CC=C7)(CO4)OC(=O)C)O)C)OC(=O)C
• Molecular Formula: C47H51NO14
• DSSTOX Substance ID: DTXSID9023413
• Molecular Weight: 853.9 g/mol
• Physical Description: Taxol appears as needles (from aqueous methanol) or fine white powder. An anti-cancer drug., Solid; [Merck Index] White to off-white solid; [HSDB] Powder; [Sigma-Aldrich MSDS], Solid
• Solubility: Insoluble, Insoluble in water, 5.56e-03 g/L
• Mechanism of Action: Paclitaxel interferes with the normal function of microtubule growth. Whereas drugs like colchicine cause the depolymerization of microtubules in vivo, paclitaxel arrests their function by having the opposite effect; it hyper-stabilizes their structure. This destroys the cell's ability to use its cytoskeleton in a flexible manner. Specifically, paclitaxel binds to the β subunit of tubulin. Tubulin is the "building block" of mictotubules, and the binding of paclitaxel locks these building blocks in place. The resulting microtubule/paclitaxel complex does not have the ability to disassemble. This adversely affects cell function because the shortening and lengthening of microtubules (termed dynamic instability) is necessary for their function as a transportation highway for the cell. Chromosomes, for example, rely upon this property of microtubules during mitosis. Further research has indicated that paclitaxel induces programmed cell death (apoptosis) in cancer cells by binding to an apoptosis stopping protein called Bcl-2 (B-cell leukemia 2) and thus arresting its function., Evidence suggests that paclitaxel also may induce cell death by triggering apoptosis. In addition, paclitaxel and docetaxel enhance the effects of ionizing radiation, possibly by blocking cells in the G2 phase, the phase of the cell cycle in which cells are most radiosensitive., Paclitaxel is an antimicrotubule antineoplastic agent. Unlike some other common antimicrotubule agents (e.g., vinca alkaloids, colchicine, podophyllotoxin), which inhibit microtubule assembly, paclitaxel and docetaxel (a semisynthetic taxoid) promote microtubule assembly. Microtubules are organelles that exist in a state of dynamic equilibrium with their components, tubulin dimers. They are an essential part of the mitotic spindle and also are involved in maintenance of cell shape and motility, and transport between organelles within the cell. By binding in a reversible, concentration-dependent manner to the beta-subunit of tubulin at the N-terminal domain, paclitaxel enhances the polymerization of tubulin, the protein subunit of the spindle microtubules, even in the absence of factors that are normally required for microtubule assembly (e.g., guanosine triphosphate [GTP]), and induces the formation of stable, nonfunctional microtubules. Paclitaxel promotes microtubule stability even under conditions that typically cause depolymerization in vitro (e.g., cold temperature, the addition of calcium, the presence of antimitotic drugs). While the precise mechanism of action of the drug is not understood fully, paclitaxel disrupts the dynamic equilibrium within the microtubule system and blocks cells in the late G2 phase and M phase of the cell cycle, inhibiting cell replication., ... Taxol induces tubulin polymerization and forms extremely stable and nonfunctional microtubules. Taxol has demonstrated broad activity in preclinical screening studies, and antineoplastic activity has been observed in several classically refractory tumors. These tumors include cisplatin resistant ovarian carcinoma in phase II trials and malignant melanoma and non-small cell lung carcinoma in phase I studies.
• Color/Form: White to off-white crystalline powder, Needles from aqueous methanol
• CAS RN: 33069-62-4, 92950-39-5
• Melting Point: 415 to 421 °F (NTP, 1992), 216-217 °C, 213-216 °C (decomposition), 213 - 216 °C

Description

Molecular Structure Analysis

Paclitaxel is a white to off-white crystalline powder with the empirical formula C47H51NO14 and a molecular weight of 853.9. The taxane ring conformation is very similar in both this compound molecules and is similar to the taxane ring conformation found in the crystal structure of the this compound analogue docetaxel.

Chemical Reactions Analysis

This compound is highly lipophilic and poorly water-soluble with a logP value of approximately 4 and aqueous solubility of less than 0.01 mg/mL. The industrial production of this compound employs a semi-synthetic strategy: isolating this compound precursors (such as baccatin III) from plant cell cultures or Taxus leaves and then converting them into this compound through chemical methods.

Scientific Research Applications

Mechanistic and Clinical Effects on Breast Cancer Paclitaxel (PTX), a widely used anticancer drug, plays a significant role in the treatment of various malignant diseases, including breast cancer. Its mechanisms involve affecting cellular processes that lead to programmed cell death. However, resistance to PTX in breast cancer treatment poses a major challenge, driving intensive research into improving its clinical applications. Innovations like albumin-bound PTX and PTX nanoparticles promise more efficient and stable treatments (Samaan et al., 2019).

Pharmacokinetics and Safety of PTX Formulations New formulations of PTX, such as N-octyl-O-sulfate chitosan micelles, have been developed to enhance efficacy and reduce side effects. Studies evaluating these formulations have shown promising results in terms of safety, bioavailability, and antitumor efficacy, making them significant in the context of cancer treatment (Zhang et al., 2008).

Development of Alternate Delivery Systems Due to PTX's poor water solubility and the side effects associated with its current formulation, there is an ongoing effort to develop alternative delivery vehicles. Various approaches like cosolvents, emulsions, micelles, liposomes, and nanoparticles have been employed, which could potentially improve the drug's efficacy and reduce side effects (Singla et al., 2002).

Nanoparticle Delivery in Ovarian Cancer The development of a well-defined amphiphilic linear-dendritic copolymer for PTX-loaded nanoparticles has shown promising results in ovarian cancer treatment. These nanoparticles have exhibited comparable in vitro cytotoxic activity against ovarian cancer cells and improved toxicity profiles and anti-tumor effects in vivo, highlighting the potential for more effective PTX delivery systems (Xiao et al., 2009).

Inhibition of Arterial Smooth Muscle Cell Proliferation Research has shown that PTX can inhibit the proliferation and migration of human arterial smooth muscle cells in vitro and prevent neointima formation in vivo. This discovery points towards potential applications of PTX in preventing restenosis, a common problem after balloon angioplasty in cardiovascular diseases (Axel et al., 1997).

New Uses for an Old Drug Apart from its anticancer properties, low-dose PTX has shown potential in treating non-cancer diseases such as skin disorders, renal and hepatic fibrosis, inflammation, axon regeneration, limb salvage, and coronary artery restenosis. This expands the therapeutic applications of PTX beyond oncology (Zhang et al., 2014).

Mechanism of Action

Target of Action

Paclitaxel, also known as Taxol, primarily targets microtubules in cells . Microtubules are a component of the cell’s cytoskeleton and play a crucial role in maintaining cell shape, enabling cell motility, and most importantly, in cell division .

Mode of Action

Unlike other microtubule-targeting anticancer agents that prevent the assembly of tubulin into microtubules, this compound promotes the assembly of tubulin into microtubules and prevents their disassembly . This effect of this compound prevents the depolymerization of microtubules, leading to the termination of mitosis in tumor cells and ultimately causing their death .

Biochemical Pathways

This compound’s interaction with microtubules leads to the stabilization of these structures, which in turn interferes with the normal function of microtubules during cell division . This interference with the cell cycle leads to cell-cycle arrest, preventing mitosis, and inhibiting the growth of cancer cells .

Pharmacokinetics

This compound demonstrates extensive tissue distribution and high plasma protein binding (approximately 90 to 95%). It has variable systemic clearance, with average clearances ranging from 87 to 503 ml/min/m^2 .

Result of Action

The molecular and cellular effects of this compound’s action include the induction of cell-cycle arrest, prevention of mitosis, and inhibition of cell replication . In addition, the drug can distort mitotic spindles, resulting in the breakage of chromosomes .

Action Environment

Environmental factors such as the duration of the patient’s chemotherapeutic drug infusion, functional activity, hepatic function, anemia, patient’s debilitating condition, and psycho-psychological factors can influence the action, efficacy, and stability of this compound .